4-(Morpholine-4-carbonyl)benzonitrile
Cat. No. B1339520
CAS RN:
87294-97-1
M. Wt: 216.24 g/mol
InChI Key: YAKOUCKNNNLXIH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
4-(Morpholine-4-carbonyl)benzonitrile is a chemical compound derived from morpholine and benzonitrile . It has a molecular weight of 216.24 .
Synthesis Analysis
The synthesis of morpholines and their carbonyl-containing analogs, like 4-(Morpholine-4-carbonyl)benzonitrile, has been a subject of significant attention due to their widespread availability in natural products and biologically relevant compounds . They are generally synthesized from 1,2-amino alcohols and related compounds .Molecular Structure Analysis
The IUPAC name for this compound is 4-(4-morpholinylcarbonyl)benzonitrile . Its InChI code is 1S/C12H12N2O2/c13-9-10-1-3-11(4-2-10)12(15)14-5-7-16-8-6-14/h1-4H,5-8H2 .Physical And Chemical Properties Analysis
4-(Morpholine-4-carbonyl)benzonitrile is a solid at room temperature . It has a melting point of 141-142 degrees Celsius .Scientific Research Applications
- Field : Medicinal Chemistry
- Application : The compound “4-(3-Amino-4-Morpholino-1H-Indazole-1-Carbonyl)Benzonitrile” was synthesized, which is a derivative of “4-(Morpholine-4-carbonyl)benzonitrile”. This derivative has been studied for its potential antitumor activity .
- Method : The compound was synthesized by condensation of 4-cyanobenzoic acid with 4-morpholino-1H-indazol-3-amine, which was prepared from 2,6-difluorobenzonitrile by amination with morpholine and then cyclisation with hydrazine hydrate .
- Results : The biological tests suggested that the compound has distinct effective inhibition on the proliferation of cancer cell lines .
- Field : Industrial Chemistry
- Application : Morpholine, a part of the “4-(Morpholine-4-carbonyl)benzonitrile” structure, is used as an anticorrosive agent in water boiling systems .
- Method : The specific method of application in this context is not detailed in the source .
- Results : The effectiveness of morpholine as an anticorrosive agent is well recognized in the industry, but specific results or outcomes were not provided in the source .
Antitumor Activity
Anticorrosive Agent
- Antimicrobial Activity
- Field : Medicinal Chemistry
- Application : The compound “4-(Morpholin-4-yl)benzohydrazide” was synthesized, which is a derivative of “4-(Morpholine-4-carbonyl)benzonitrile”. This derivative has been studied for its potential antimicrobial activity .
- Method : The compound was synthesized by treating 4-(morpholine-4-yl)benzonitrile with sodium hydroxide to give 4-(morpholin-4-yl)benzoic acid. This was then treated with thionyl chloride to give 4-(morpholin-4-yl)benzoyl chloride. This was further treated with hydrazine-hydrate to give 4-(morpholin-4-yl)benzohydrazide .
- Results : The synthesized compounds were evaluated for their antimicrobial activity. Some of the synthesized compounds like 3b, 3g and 3k have shown excellent antibacterial activity against B. subtilis and S. aureus .
Safety And Hazards
properties
IUPAC Name |
4-(morpholine-4-carbonyl)benzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O2/c13-9-10-1-3-11(4-2-10)12(15)14-5-7-16-8-6-14/h1-4H,5-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YAKOUCKNNNLXIH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC=C(C=C2)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20581760 |
Source
|
| Record name | 4-(Morpholine-4-carbonyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20581760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Morpholine-4-carbonyl)benzonitrile | |
CAS RN |
87294-97-1 |
Source
|
| Record name | 4-(Morpholine-4-carbonyl)benzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20581760 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-(morpholine-4-carbonyl)benzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
6
Citations
Morpholine amides are cheap and safe alternative to Weinreb amides as acylating agents of organometallic species. Herein, the in-situ lithiation/borylation of 18 ortho- meta- and para-…
Number of citations: 5
www.sciencedirect.com
A novel and efficient protocol for the synthesis of amides is reported which employs a BODIPY catalyzed oxidative amidation reaction between aromatic aldehydes and amines under …
Number of citations: 68
pubs.rsc.org
An efficient, green and first catalytic process has been developed for the direct synthesis of amides from readily available petroleum by‐products (methylarenes) and amines using an …
Number of citations: 27
onlinelibrary.wiley.com
Conventional synthesis of amide involves the use of harsh condition, strong oxidizing agents, high value metal catalysts or multiple step synthesis of starting materials. To overcome …
Number of citations: 0
digital.car.chula.ac.th
Nitrogen-containing organic molecules with adjacent stereocenters represent one of the most common motifs in modern pharmaceuticals and agrochemicals. Therefore, there have …
Number of citations: 0
www.ideals.illinois.edu
Cu-catalyzed domino decyanation and cyanation reaction of acyl cyanides with amines or alcohols have been developed. The cyano sources were generated in situ via C–CN …
Number of citations: 10
pubs.acs.org
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